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Compound of Interest

Compound Name: Diethanolammonium linoleate

Cat. No.: B15194538

CAS Number: 59231-42-4
Molecular Formula: C18H3202.C4H11NO2

Molecular Weight: 385.58 g/mol

Introduction

Diethanolammonium linoleate is an amine salt formed from the reaction of linoleic acid, a
naturally occurring omega-6 fatty acid, and diethanolamine, a synthetic organic compound.
This compound combines the properties of a fatty acid with those of an amine, resulting in a
molecule with surfactant properties that holds potential for various applications in the
pharmaceutical and cosmetic industries. Its utility as an emulsifier, stabilizer, and penetration
enhancer is of particular interest in the development of novel drug delivery systems.

This technical guide provides a comprehensive overview of diethanolammonium linoleate,
including its molecular structure, physicochemical properties, and potential applications, with a
focus on its relevance to researchers, scientists, and drug development professionals. Due to
the limited availability of in-depth technical data for this specific salt, this guide also
incorporates relevant information on its individual components, linoleic acid and
diethanolamine, to provide a thorough understanding of its potential characteristics and
functionalities.
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Molecular Structure

Diethanolammonium linoleate is an ionic compound formed by the protonation of the
secondary amine group of diethanolamine by the carboxylic acid group of linoleic acid. This
results in the formation of the diethanolammonium cation and the linoleate anion.

Linoleic Acid: An 18-carbon unsaturated fatty acid with two cis-double bonds.
Diethanolamine: A secondary amine with two hydroxyethyl groups.

The molecular structure of diethanolammonium linoleate is a combination of these two
molecules, forming a salt.[1][2]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of diethanolammonium
linoleate are not readily available in the public domain. However, based on the properties of its
constituent parts and general knowledge of fatty acid amine salts, the following characteristics
can be inferred. Fatty amines, which are derivatives of fatty acids, are known to be cationic

surface-active compounds.[3]

Table 1. Physicochemical Properties of Diethanolammonium Linoleate and its Components

Diethanolammoniu ) ] ] . ]
Property ) Linoleic Acid Diethanolamine
m Linoleate

Likely a colorless to )
) o ] Colorless, viscous
Appearance light yellow liquid or Colorless ail[5] o )
o liquid or solid
semi-solid[4]

Likely soluble in ] ) )
_ _ Virtually insoluble in
- organic solvents like ) )
Solubility water; soluble in many  Soluble in water
ethanol, chloroform, )
organic solvents[5]
and benzene[4]

Critical Micelle ) 1.5x10~* M at pH ]
) Data not available Not applicable
Concentration (CMC) 7.5[5]
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Potential Applications in Drug Development

The unique combination of a lipophilic fatty acid tail and a hydrophilic amine head group
suggests that diethanolammonium linoleate has significant potential in drug formulation and
delivery, particularly for topical and transdermal applications.

Surfactant and Emulsifier

Diethanolammonium linoleate is expected to act as a surfactant and emulsifying agent,
similar to other fatty acid amine salts.[4] This makes it a candidate for formulating emulsions,
creams, and lotions, where it can help to stabilize the mixture of oil and water phases. This is a
crucial aspect in the development of various topical drug formulations.

Skin Penetration Enhancer

Unsaturated fatty acids like linoleic acid are known to act as skin penetration enhancers.[6]
They are thought to fluidize the lipids of the stratum corneum, thereby increasing the
permeability of the skin to active pharmaceutical ingredients (APIs).[6] The formation of an
amine salt may further enhance this effect. Ethyl linoleate, an ester of linoleic acid, is also
recognized for its ability to enhance the bioavailability and solubility of poorly water-soluble
drugs by acting as a penetration enhancer.[7]

Experimental Protocols

Specific experimental protocols for the synthesis and analysis of diethanolammonium
linoleate are not widely published. However, general methods for the preparation of fatty acid
amine salts and the analysis of the individual components can be adapted.

General Synthesis of Fatty Acid Amine Salts

The synthesis of diethanolammonium linoleate can be achieved through a straightforward
acid-base reaction between linoleic acid and diethanolamine.

Materials:
e Linoleic acid

e Diethanolamine
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» Suitable solvent (e.qg., ethanol)

Procedure:

Dissolve linoleic acid in a suitable solvent in a reaction vessel.

Slowly add an equimolar amount of diethanolamine to the solution while stirring.

The reaction is typically exothermic and proceeds readily at room temperature.

The solvent can be removed under reduced pressure to yield the diethanolammonium
linoleate salt.

A similar method is used for the preparation of other fatty acid diethanolamides, which involves
the interaction of diethanolamine and fatty acids.[8]

Analytical Methods

The characterization of diethanolammonium linoleate would involve techniques to confirm its
structure and purity. The individual components can be analyzed using established methods.

e Gas Chromatography (GC): A GC method has been developed for determining the presence
of diethanolamine in fatty acid diethanolamides, which are commonly used in cosmetic
products.[9]

o Capillary Electrophoresis: This technique can be used for the determination of
diethanolamine in various matrices.[10]

« Titration: A simple titration method can be used for the determination of free diethanolamine
content.[11]

Safety and Toxicology

The safety profile of diethanolammonium linoleate has not been extensively studied.
However, data on its individual components, particularly diethanolamine, are available.

Concerns have been raised about the safety of diethanolamine (DEA), and studies have been
conducted on its skin absorption.[12] One study found that after 24 hours of application of
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products containing radiolabeled DEA to human skin, a majority of the absorbed dose was
found in the skin itself, with only small amounts reaching the receptor fluid.[12] Another study
on the percutaneous penetration of DEA from cosmetic vehicles also showed very low

permeation.[13]

Visualization of Potential Workflow

The following diagram illustrates a potential workflow for evaluating diethanolammonium

linoleate as a penetration enhancer in a topical drug formulation.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15304302/
https://pubmed.ncbi.nlm.nih.gov/15778007/
https://www.benchchem.com/product/b15194538?utm_src=pdf-body
https://www.benchchem.com/product/b15194538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Formulation Development

API Selection

'

Formulation of Topical Vehicle
with Diethanolammonium Linoleate

A

In Vitro Evaluation

Skin Permeation Studies
(e.g., Franz Diffusion Cell)

l

|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
Analysis of API in :
Receptor Fluid and Skin |
|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

Data Analysis and Optimization

Quantification of
Penetration Enhancement

:

Formulation Optimization [----- :

Click to download full resolution via product page

Caption: Workflow for evaluating diethanolammonium linoleate as a penetration enhancer.

Conclusion

Diethanolammonium linoleate is a promising, yet understudied, compound with potential
applications in the pharmaceutical and cosmetic industries. Its surfactant properties, combined
with the known penetration-enhancing effects of linoleic acid, make it a strong candidate for
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use in novel drug delivery systems, particularly for topical and transdermal applications. Further
research is needed to fully characterize its physicochemical properties, efficacy as a
penetration enhancer, and safety profile to realize its full potential in drug development. This
guide serves as a foundational resource for researchers and formulators interested in exploring
the utility of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethanolammonium Linoleate: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15194538#diethanolammonium-
linoleate-cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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